Cas no 1131614-46-4 (Ethyl 3-iodo-4-propoxybenzoate)

• Product Name: Ethyl 3-iodo-4-propoxybenzoate
• CAS No: 1131614-46-4
• Molecular Formula: C₁₂H₁₅O₃I
• Molecular Weight: 334.1497
• CID: 1030621
• PubChem ID: 44829075

Ethyl 3-iodo-4-propoxybenzoate Properties

Names and Identifiers

• Ethyl 3-iodo-4-propoxybenzoate
• 1131614-46-4
• Ethyl3-iodo-4-propoxybenzoate
• AKOS015843183
• DB-060416
• DTXSID70661162
• A802888

• InChIKey： FNGJFOOMTFNWCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15IO3/c1-3-7-16-11-6-5-9(8-10(11)13)12(14)15-4-2/h5-6,8H,3-4,7H2,1-2H3
• SMILES： CCCOC1=C(C=C(C=C1)C(=O)OCC)I

Computed Properties

• Exact Mass: 334.00659g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 334.00659g/mol
• Heavy Atom Count: 16
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų